Cas no 1016789-91-5 (({2-4-(2-Methoxyphenyl)piperazin-1-ylpyridin-3-yl}methyl)amine)

• Product Name: ({2-4-(2-Methoxyphenyl)piperazin-1-ylpyridin-3-yl}methyl)amine
• CAS No: 1016789-91-5
• MF: C₁₇H₂₂N₄O
• MW: 298.382783412933
• MDL: MFCD09935523
• CID: 4784032
• Update Time: 2025-10-30

({2-4-(2-Methoxyphenyl)piperazin-1-ylpyridin-3-yl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• ((2-[4-(2-Methoxyphenyl)piperazin-1-yl]pyridin-3-yl)methyl)amine
• ({2-[4-(2-Methoxyphenyl)piperazin-1-yl]pyridin-3-yl}methyl)amine
• [2-[4-(2-methoxyphenyl)piperazin-1-yl]pyridin-3-yl]methanamine
• 1-{2-[4-(2-METHOXYPHENYL)PIPERAZIN-1-YL]PYRIDIN-3-YL}METHANAMINE
• ({2-4-(2-Methoxyphenyl)piperazin-1-ylpyridin-3-yl}methyl)amine

• MDL： MFCD09935523
• Inchi： 1S/C17H22N4O/c1-22-16-7-3-2-6-15(16)20-9-11-21(12-10-20)17-14(13-18)5-4-8-19-17/h2-8H,9-13,18H2,1H3
• InChI Key： VCCABYVYLPNGBV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N1CCN(C2C(=CC=CN=2)CN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 333
• XLogP3: 1.7
• Topological Polar Surface Area: 54.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 507.6±50.0 °C at 760 mmHg
• Flash Point: 260.8±30.1 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

({2-4-(2-Methoxyphenyl)piperazin-1-ylpyridin-3-yl}methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ({2-4-(2-Methoxyphenyl)piperazin-1-ylpyridin-3-yl}methyl)amine

Compound Introduction: ({2-4-(2-Methoxyphenyl)piperazin-1-ylpyridin-3-yl}methyl)amine and CAS No. 1016789-91-5

The compound with the chemical name ({2-4-(2-Methoxyphenyl)piperazin-1-ylpyridin-3-yl}methyl)amine and the CAS number 1016789-91-5 represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in various biological and pharmacological applications. Its unique structural framework, combining a piperazine ring with a pyridine moiety, makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in the development of novel therapeutic agents that target complex biological pathways. The structural features of ({2-4-(2-Methoxyphenyl)piperazin-1-ylpyridin-3-yl}methyl)amine make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. The presence of both the piperazine and pyridine rings provides multiple interaction points with biological targets, which is crucial for achieving high efficacy and minimal side effects.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperazine derivatives are well-known for their ability to interact with neurotransmitter receptors, making them valuable in the development of drugs for conditions such as depression, anxiety, and schizophrenia. The additional pyridine moiety enhances the compound's solubility and bioavailability, which are critical factors in drug formulation.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. The structural complexity of ({2-4-(2-Methoxyphenyl)piperazin-1-ylpyridin-3-yl}methyl)amine allows for extensive modifications, enabling researchers to fine-tune its pharmacological properties. This flexibility has led to several innovative approaches in medicinal chemistry, where analogues of this compound have been synthesized to improve potency and reduce toxicity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for preclinical and clinical studies. The use of modern techniques such as flow chemistry and catalytic processes has significantly improved the efficiency of its production.

In addition to its therapeutic potential, ({2-4-(2-Methoxyphenyl)piperazin-1-ylpyridin-3-yl}methyl)amine has shown promise in preclinical models as a tool for understanding disease mechanisms. Its ability to modulate specific biological pathways has provided valuable insights into the pathophysiology of various disorders. This information is crucial for developing more targeted and effective treatments.

The pharmacokinetic properties of this compound have also been extensively studied. Its favorable pharmacokinetic profile, including good absorption, distribution, metabolism, and excretion (ADME) characteristics, makes it an excellent candidate for further development. These properties are essential for ensuring that the drug reaches its target site at effective concentrations while minimizing unwanted side effects.

Ethical considerations are paramount in pharmaceutical research, and the development of ({2-4-(2-Methoxyphenyl)piperazin-1-ylpyridin-3-yl}methyl)amine adheres to strict regulatory standards. Clinical trials are currently underway to evaluate its safety and efficacy in humans. These trials are designed to provide comprehensive data on its therapeutic potential and to identify any potential adverse effects.

The impact of this compound extends beyond traditional pharmaceutical applications. It has also sparked interest in academic research circles as a model compound for studying molecular interactions at the atomic level. High-resolution structural studies using techniques such as X-ray crystallography have provided detailed insights into how this molecule interacts with biological targets.

The future prospects for ({2-4-(2-Methoxyphenyl)piperazin-1-ylpyridin-3-yl}methyl)amine are vast. Ongoing research aims to explore new derivatives that may offer even greater therapeutic benefits. Collaborative efforts between academia and industry are essential for accelerating these developments and bringing new treatments to patients who need them.

In conclusion, the compound with CAS number 1016789-91-5 represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising pharmacological properties make it a valuable tool for drug discovery and development. As research continues, we can expect further breakthroughs that will benefit patients worldwide.